![molecular formula C12H11F2N3 B1454004 4-(2,5-difluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine CAS No. 1010898-10-8](/img/structure/B1454004.png)
4-(2,5-difluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
Overview
Description
The compound “4-(2,5-difluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine” is a complex organic molecule that contains an imidazo[4,5-c]pyridine core with a difluorophenyl group attached at the 4-position . The imidazo[4,5-c]pyridine core is a bicyclic heterocycle, which is a type of structure often found in biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the imidazo[4,5-c]pyridine core and the 2,5-difluorophenyl group . The presence of nitrogen in the heterocyclic core and the fluorine atoms on the phenyl ring could have significant effects on the compound’s electronic structure .Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the imidazo[4,5-c]pyridine core and the difluorophenyl group . The nitrogen atoms in the heterocycle and the fluorine atoms on the phenyl ring could be sites of reactivity .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure . The presence of the heterocyclic core and the difluorophenyl group could affect properties such as solubility, melting point, and reactivity .Scientific Research Applications
Cancer Therapeutics
The fluorinated pyridines are known for their application in cancer therapy. The presence of fluorine atoms significantly affects the biological activity of these compounds. They are used in the synthesis of F-18 substituted pyridines , which are potential imaging agents for local radiotherapy of cancer .
Agricultural Chemistry
Fluorine atoms introduced into lead structures of agricultural products can improve physical, biological, and environmental properties. The compound could be used to develop new agricultural chemicals with enhanced efficacy and safety profiles .
Pharmaceutical Development
The imidazo[4,5-c]pyridine derivatives have shown a wide range of pharmacological potentials. They are crucial in the development of drugs like GABAA receptor positive allosteric modulators, proton pump inhibitors, aromatase inhibitors, and NSAIDs .
Radiobiology
The synthesis of fluoropyridines, including our compound of interest, is essential in radiobiology. These compounds can be used as imaging agents for various biological applications, including the study of cellular pathways in cancerous cells .
Synthetic Chemistry
The compound serves as a building block in synthetic chemistry for the preparation of more complex molecules. Its synthesis involves challenging selective reactions, given the reduced reactivity due to the electron-withdrawing fluorine atoms .
Organic Light-Emitting Diodes (OLEDs)
Derivatives of fluorophenylpyridines are used as ligands in blue-light emitting Ir(III) complexes, which are suitable for use in phosphorescent OLEDs. This application is crucial for the development of display technologies .
Photocatalysis
In the field of photocatalysis, compounds like 4-(2,5-difluorophenyl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine are used as ligands for the preparation of Ir(III) photocatalysts. These catalysts are employed in various photoreactions, contributing to advancements in green chemistry .
Medicinal Chemistry
The structural resemblance of imidazopyridines to purines has led to their exploration in medicinal chemistry. They play a role in numerous disease conditions and have the ability to influence cellular pathways necessary for the functioning of pathogens, components of the immune system, and enzymes involved in carbohydrate metabolism .
Future Directions
Mechanism of Action
Target of Action
It’s noted that this compound can be used as a ligand in blue-light emitting ir (iii) complexes suitable for use as phosphorescent oleds .
Mode of Action
Given its use in oleds, it’s likely that it interacts with the iridium (iii) complexes to emit blue light .
Biochemical Pathways
Its role in OLEDs suggests it may influence the pathways related to light emission .
Result of Action
In the context of OLEDs, its action likely results in the emission of blue light .
properties
IUPAC Name |
4-(2,5-difluorophenyl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11F2N3/c13-7-1-2-9(14)8(5-7)11-12-10(3-4-15-11)16-6-17-12/h1-2,5-6,11,15H,3-4H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NLZDRDPEIWAXFJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(C2=C1NC=N2)C3=C(C=CC(=C3)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11F2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
235.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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